O6-Tert-butyl O7-methyl 2,2-difluoro-6-azaspiro[3.4]octane-6,7-dicarboxylate

• Molecular Formula: C14H21F2NO4
• Molecular Weight: 305.32 g/mol
• IUPAC Name: 6-O-tert-butyl 7-O-methyl 2,2-difluoro-6-azaspiro[3.4]octane-6,7-dicarboxylate
• InChI: InChI=1S/C14H21F2NO4/c1-12(2,3)21-11(19)17-8-13(6-14(15,16)7-13)5-9(17)10(18)20-4/h9H,5-8H2,1-4H3
• InChI Key: APCPOGXRCRDLPN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC2(CC1C(=O)OC)CC(C2)(F)F

Description

O6-Tert-butyl O7-methyl 2,2-difluoro-6-azaspiro[3.4]octane-6,7-dicarboxylate is a synthetic organic compound known for its unique structural features and potential applications in various fields of scientific research. This compound is characterized by the presence of a spirocyclic framework, which imparts significant stability and reactivity to the molecule.

Preparation Methods

The synthesis of O6-Tert-butyl O7-methyl 2,2-difluoro-6-azaspiro[34]octane-6,7-dicarboxylate typically involves multiple steps, starting from readily available precursorsReaction conditions may vary, but common methods include the use of strong bases, protecting groups, and specific catalysts to achieve the desired product with high yield and purity .

Chemical Reactions Analysis

O6-Tert-butyl O7-methyl 2,2-difluoro-6-azaspiro[3.4]octane-6,7-dicarboxylate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can lead to the formation of reduced derivatives.

Substitution: The presence of difluoro groups allows for nucleophilic substitution reactions, leading to the formation of various substituted products. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles such as amines and alcohols.

Scientific Research Applications

O6-Tert-butyl O7-methyl 2,2-difluoro-6-azaspiro[3.4]octane-6,7-dicarboxylate has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including as a precursor for drug development.

Industry: Utilized in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of O6-Tert-butyl O7-methyl 2,2-difluoro-6-azaspiro[3.4]octane-6,7-dicarboxylate involves its interaction with specific molecular targets. The spirocyclic structure allows for unique binding interactions with enzymes and receptors, potentially modulating their activity. The difluoro groups may enhance the compound’s stability and reactivity, contributing to its overall biological and chemical effects .

Comparison with Similar Compounds

O6-Tert-butyl O7-methyl 2,2-difluoro-6-azaspiro[3.4]octane-6,7-dicarboxylate can be compared with similar compounds such as:

6-tert-butyl 2-Methyl 6-azaspiro[3.4]octane-2,6-dicarboxylate: Shares a similar spirocyclic core but differs in the substitution pattern.

Other spirocyclic compounds: These compounds also exhibit unique stability and reactivity due to their spirocyclic structures, but may vary in their specific substituents and applications